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Compound of Interest

Compound Name: H-DL-Val-OMe.HCI

Cat. No.: B104609

An In-depth-Technical Guide for Researchers, Scientists, and Drug Development Professionals

H-DL-Valine-methyl ester hydrochloride (H-DL-Val-OMe.HCI) is the hydrochloride salt of the
methyl ester of DL-Valine. It is a derivative of the essential amino acid valine and finds utility as
a building block in organic synthesis, particularly in peptide chemistry and the development of
novel pharmaceutical compounds. This guide provides an overview of its properties,
commercial suppliers for research-grade material, and relevant technical information.

Physicochemical Properties

H-DL-Val-OMe.HClI is a white to off-white crystalline powder. As a racemic mixture, it contains
equal amounts of the D- and L-enantiomers. The presence of the methyl ester group increases
the hydrophobicity of the valine side chain, while the hydrochloride salt form enhances its
solubility in aqueous solutions.

Property Value

Molecular Formula C6H14CINO2

Molecular Weight 167.63 g/mol

CAS Number 13515-97-4

Appearance White to off-white crystalline powder
Purity Typically =298% (research grade)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b104609?utm_src=pdf-interest
https://www.benchchem.com/product/b104609?utm_src=pdf-body
https://www.benchchem.com/product/b104609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers of Research-Grade H-DL-Val-
OMe.HCI

A number of chemical suppliers provide H-DL-Val-OMe.HCI for research and development
purposes. The available quantities and purity levels may vary between suppliers. It is
recommended to request a certificate of analysis for lot-specific data.

Supplier Purity Available Quantities
100 mg, 250 mg, 500 mg, 1 g,
MedChemExpress >98% .
g
Thermo Scientific Chemicals 99% 59
TCI America™ (via Fisher ]
o >98.0% Varies
Scientific)
CP Lab Safety min 98% 100 g
Chem-Impex Varies Inquire for details
Bachem Varies 259,100¢g
5 mg, 10 mg, 20 mg, 50 mg,
BioCrick >98% 100 mg, 200 mg, 500 mg,
1000 mg
Benchchem Varies Inquire for details
BLD Pharm Varies Inquire for details
Aapptec Varies Inquire for details
Otto Chemie Pvt. Ltd. 99% Inquire for details

Applications in Research and Development

H-DL-Val-OMe.HCI serves as a versatile building block and intermediate in various research
and development applications:
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o Peptide Synthesis: It is utilized as a precursor for the incorporation of valine residues into
peptide chains. The methyl ester protecting group for the carboxylic acid allows for selective
coupling reactions at the amino group.

o Pharmaceutical Development: This compound can be a starting material in the synthesis of
more complex molecules with potential therapeutic applications.[1] Amino acid derivatives
are explored for their potential to enhance drug efficacy.[1]

o Biochemical Research: It can be used in studies related to protein synthesis, metabolism,
and amino acid transport mechanisms.[1]

Experimental Protocols

While specific experimental protocols are highly dependent on the research context, a general
procedure for the use of H-DL-Val-OMe.HCI in peptide synthesis is outlined below.

General Protocol for Peptide Coupling using H-DL-Val-OMe.HCI
Objective: To couple a protected amino acid to the free amino group of H-DL-Val-OMe.HCI.

Materials:

H-DL-Val-OMe.HCI

e N-protected amino acid (e.g., Boc-Xxx-OH or Fmoc-Xxx-OH)

e Coupling reagent (e.g., DCC, HBTU, or HATU)

o Base (e.g., DIEA or NMM)

e Anhydrous solvent (e.g., DMF or DCM)

» Reaction vessel and magnetic stirrer

e Thin-layer chromatography (TLC) supplies for reaction monitoring

Procedure:
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e Neutralization: Dissolve H-DL-Val-OMe.HCI in the chosen anhydrous solvent. Add one
equivalent of a non-nucleophilic base, such as DIEA or NMM, to neutralize the hydrochloride
and liberate the free amine. Stir the mixture at room temperature for a short period.

o Activation: In a separate vessel, dissolve the N-protected amino acid and the coupling
reagent in the anhydrous solvent. Allow the mixture to react for a few minutes to form the
activated ester.

o Coupling: Add the activated N-protected amino acid solution to the solution containing the
free amine of DL-Valine methyl ester.

o Reaction Monitoring: Monitor the progress of the reaction by TLC.

o Work-up and Purification: Once the reaction is complete, quench the reaction and perform an
appropriate aqueous work-up to remove byproducts and unreacted starting materials. The
resulting dipeptide can then be purified by column chromatography or recrystallization.

Logical Workflow for Utilizing H-DL-Val-OMe.HCI in
Research

The following diagram illustrates a typical workflow for incorporating H-DL-Val-OMe.HCI into a
research project, from procurement to its application in synthesis.
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Caption: A logical workflow for the procurement and use of H-DL-Val-OMe.HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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